Cas no 2171910-85-1 (1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171910-85-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5567241
• PubChem ID: 165596447
• Update Time: 2025-05-26

1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1593892
• 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 2171910-85-1

• Inchi： 1S/C11H20N4O/c1-4-5-6-7-15-10(8(2)3)9(11(12)16)13-14-15/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： MMDDXMDVLZLOBT-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)C)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171910-85-1)

1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2171910-85-1, belongs to the triazole derivative class, a family of molecules known for their diverse biological activities and structural versatility. The presence of both pentyl and propan-2-yl substituents in its molecular framework suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The chemical structure of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide features a central triazole ring connected to an amide functional group at the 4-position. This configuration is reminiscent of many pharmacologically active molecules, where the triazole ring serves as a scaffold for binding to specific enzymes or receptors. The amide moiety further enhances the compound's potential to interact with biological systems, making it a promising candidate for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with greater precision. Studies have indicated that derivatives of triazole compounds often exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. The specific substitution pattern in 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide may confer unique properties that distinguish it from other analogs, potentially making it more effective or selective in certain biological contexts.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is driven by the need for more potent and less toxic therapeutic agents. The compound's structural features—such as the amide bond and the aromatic nature of the triazole ring—offer opportunities for fine-tuning its pharmacokinetic and pharmacodynamic properties. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules designed to target specific diseases.

The synthesis of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cycloaddition reactions to form the triazole ring, followed by functional group transformations such as alkylation and amide bond formation. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and environmental impact.

One area of active research is the exploration of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide as a precursor for more complex bioactive molecules. For instance, its core structure could be modified to develop inhibitors targeting enzymes implicated in cancer progression or infectious diseases. The flexibility offered by its molecular architecture allows chemists to introduce additional functional groups or side chains tailored to enhance binding affinity or metabolic stability.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science and agrochemical research. For example, derivatives of triazole compounds have been investigated for their antimicrobial and antifungal properties, which could be beneficial in developing new crop protection agents or medical treatments.

Evaluation of 1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide often involves both in vitro and in vivo studies to assess its biological activity and safety profile. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles for further investigation. Such approaches have accelerated the discovery process for novel therapeutic agents like this one.

The growing interest in heterocyclic compounds like triazole derivatives reflects their importance as building blocks in drug design. The ability to modify their core structure while maintaining desirable pharmacological properties makes them exceptionally useful for developing new drugs with improved efficacy and reduced side effects. As synthetic methods continue to evolve, so too will our capacity to harness these molecules for therapeutic purposes.

In conclusion, 2171910:85: is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups positions it as a valuable candidate for further exploration into drug discovery and development. By leveraging modern synthetic techniques and computational tools, 21719:85: may contribute significantly to advancements across multiple scientific disciplines.